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Compound of Interest

Compound Name: 1-Dodecanol

Cat. No.: B7769020 Get Quote

1-Dodecanol, also known as lauryl alcohol, is a fatty alcohol commonly used as a chemical

intermediate, surfactant, and in the formulation of various products.[1][2] Its physical state at

typical room temperature can be either a colorless, waxy solid or a thick liquid, as its melting

point is approximately 24°C.[3][4] This dual-state nature is a critical handling consideration;

warming may be required for transfer, which can increase its vapor pressure and the risk of

inhalation.
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Property Value Source

Chemical Formula C₁₂H₂₆O [5]

Molecular Weight 186.33 g/mol [5]

Appearance
Colorless liquid or white

crystalline solid
[5][6]

Odor Characteristic fatty, floral odor [3][4]

Melting Point 22-26 °C (72-79 °F) [3][4]

Boiling Point 250-262 °C (482-504 °F) [4][6]

Flash Point 121 °C (250 °F) c.c. [6][7]

Water Solubility
Insoluble / Very low (0.004 g/L

at 25°C)
[6][8]

Vapor Pressure 0.0032 mmHg @ 25 °C [9]

Density ~0.83 g/cm³ [6][8]

The low vapor pressure at room temperature suggests a minimal inhalation hazard under

standard conditions.[9] However, its high boiling point and flash point indicate that while it is

combustible, it does not pose a significant fire risk unless exposed to high temperatures or an

ignition source.[3][7] Its insolubility in water is a key factor in its high aquatic toxicity and

informs appropriate spill control and disposal measures.[8][10]

Hazard Identification and GHS Classification
1-Dodecanol is classified as a hazardous substance.[11] The primary risks to laboratory

personnel involve direct contact, leading to irritation. The environmental hazards are significant

and mandate careful containment and disposal.
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Hazard Class
GHS Hazard
Statement

Pictogram Source

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)
[3][10][12]

Skin

Corrosion/Irritation

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)
[3][13]

Hazardous to the

Aquatic Environment

(Acute)

H400: Very toxic to

aquatic life
GHS09 (Environment) [3][13]

Hazardous to the

Aquatic Environment

(Chronic)

H410: Very toxic to

aquatic life with long

lasting effects

GHS09 (Environment) [3]

While not classified for acute toxicity, overexposure can lead to symptoms like headache,

dizziness, and nausea.[7][11] A critical, though less common, risk is aspiration pneumonitis if

the substance is swallowed and subsequently enters the lungs, which is more dangerous than

ingestion alone.[3][6][11]

Hierarchy of Controls: A Systematic Approach to
Safety
The most effective safety strategy involves implementing controls in a hierarchical order. This

framework prioritizes eliminating hazards at the source over relying solely on personal

protective equipment.
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Hierarchy of Controls for 1-Dodecanol

Elimination
(Most Effective)

Substitution

Is the process necessary?

Engineering Controls

Use a less hazardous chemical?

Administrative Controls

Isolate people from the hazard

Personal Protective Equipment
(Least Effective)

Change the way people work
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Caption: Hierarchy of Safety Controls.

Elimination/Substitution: The most effective control is to question if 1-dodecanol is essential

for the procedure or if a less hazardous alternative exists.

Engineering Controls: Always handle 1-dodecanol in a well-ventilated area.[9] A certified

chemical fume hood is the preferred engineering control, especially when heating the

substance or creating aerosols.[10] Ensure that an eyewash station and safety shower are

readily accessible.[9]
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Administrative Controls: Develop and strictly follow a Standard Operating Procedure (SOP)

for all work involving 1-dodecanol. Prohibit eating, drinking, and smoking in the laboratory.

[11] Ensure all personnel are trained on the specific hazards and handling procedures.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with the controls above.

Personal Protective Equipment (PPE) Protocol
Proper selection and use of PPE are non-negotiable when handling 1-dodecanol.

Protection Type Specification Rationale and Source

Eye Protection

Chemical safety goggles or

safety glasses with side-

shields.

Protects against splashes that

can cause serious eye

irritation.[9][11][14] Do not

wear contact lenses as they

can absorb and concentrate

irritants.[11]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, PVC).

Prevents skin contact, which

causes irritation.[11][14] Glove

suitability depends on the

duration of contact; consult

manufacturer data.[11]

Body Protection Laboratory coat.

Protects against incidental skin

contact and contamination of

personal clothing.[11][14]

Respiratory Protection
NIOSH/MSHA-approved

respirator.

Generally not required under

conditions of adequate

ventilation.[9] Use if there is a

risk of generating aerosols or

dust, or if working outside a

fume hood.[9][11][14]

Standard Laboratory Handling and Workflow
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Adherence to a systematic workflow minimizes the risk of exposure and contamination.

1. Preparation
- Verify fume hood function

- Don appropriate PPE

2. Weighing/Measuring
- Perform in fume hood

- Use dedicated glassware

3. Reaction/Use
- Maintain ventilation

- Keep containers closed

4. Decontamination
- Clean work area

- Wipe down equipment

5. Waste Segregation
- Collect in labeled, sealed container

6. Disposal
- Transfer to central waste area

7. Doffing PPE
- Remove gloves last

- Wash hands thoroughly

Click to download full resolution via product page
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Caption: Safe Handling Workflow for 1-Dodecanol.

Step-by-Step Handling Protocol:
Preparation: Before starting, ensure your engineering controls (fume hood) are operational.

Gather all necessary materials and don the required PPE as outlined in Section 4.

Aliquotting: Conduct all transfers and weighing of 1-dodecanol inside a chemical fume hood

to contain any potential vapors or dust.[3] If the material is solid, use a spatula. If it needs to

be melted, use a controlled heating source like a water bath and ensure it remains under

ventilation.

Use: Keep containers sealed when not in use.[9][11] Avoid any action that could generate

mists or aerosols.[7]

Post-Procedure: After use, decontaminate all surfaces and equipment. Launder

contaminated work clothes separately from personal clothing.[11]

Hygiene: Always wash hands thoroughly with soap and water after handling the chemical

and before leaving the laboratory.[3][11]

Storage and Incompatibility
Proper storage is crucial to maintain chemical stability and prevent hazardous reactions.

Conditions: Store in a cool, dry, well-ventilated area, away from direct sunlight.[2][8][15] The

recommended storage temperature is generally below 30°C.[4][8]

Containers: Keep containers tightly closed to prevent contamination.[9]

Segregation: 1-Dodecanol is incompatible with strong oxidizing agents and acids, with

which it can react violently.[3][7] Store it separately from these materials.

Environmental Protection: Store in an area without direct access to drains or sewers to

prevent environmental release in case of a spill.[6][7]

Spill and Emergency Response
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Immediate and correct response to a spill is vital to mitigate hazards.

Spill Response Decision Tree

Assess Spill
(Size & Location)

Minor Spill
(<100 mL, contained)Small

Major Spill
(>100 mL or uncontained)

Large

1. Alert personnel
2. Absorb with inert material

(sand, vermiculite)
3. Collect in sealed container

4. Decontaminate area

1. Evacuate immediate area
2. Alert Emergency Responders

3. Prevent entry to drains

Click to download full resolution via product page

Caption: Decision-making process for 1-Dodecanol spills.

Minor Spill Cleanup Protocol (<100 mL and contained):
Ensure the area is well-ventilated and restrict access.[9]

Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite,

sand, or a commercial chemical absorbent.[3][7][14] Do not use combustible materials like

sawdust.[16]

Carefully sweep or scoop the absorbed material into a designated, labeled waste container.

[3]

Clean the spill area with soap and water, and collect the cleaning water for disposal as

hazardous waste.[11]

Ventilate the area until clear.

Major Spill Response (>100 mL or outside of
containment):
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Evacuate the immediate area and alert all nearby personnel.[11]

Notify your institution's Environmental Health and Safety (EHS) office or emergency

response team immediately.[11][14]

If safe to do so, prevent the spill from entering drains or waterways.[3][11][15]

First Aid Measures
In case of exposure, follow these immediate first aid protocols while seeking medical attention.

Exposure Route First Aid Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[3][9]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with plenty of soap and

water for at least 15 minutes.

Seek medical attention if

irritation develops or persists.

[3][9][11]

Inhalation

Move the victim to fresh air

and keep them at rest in a

position comfortable for

breathing. If the person feels

unwell, seek medical attention.

[3][5][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3][7][11]
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Waste Disposal
1-Dodecanol and any materials contaminated with it must be treated as hazardous waste.

Collection: Collect all 1-dodecanol waste in a clearly labeled, sealed, and compatible

container.[14] Do not mix with other waste streams.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "1-Dodecanol".

Disposal: Dispose of the waste through your institution's EHS office or a licensed hazardous

waste disposal contractor.[14] Discharge into drains or the environment is strictly prohibited

and illegal in many jurisdictions due to its high aquatic toxicity.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://dept.harpercollege.edu/chemistry/msds/Dodecanol%201-.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_1_Dodecanol_d1_A_Guide_for_Laboratory_Professionals.pdf
https://www.carlroth.com/medias/SDB-9853-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODQ2MTF8YXBwbGljYXRpb24vcGRmfGFESTVMMmd4TVM4NU1UYzNOREkyTXpJNU5qTXdMMU5FUWw4NU9EVXpYMGxGWDBWT0xuQmtaZ3wxN2FkMDQzZTdlNmYzNDk0MDY2Yzc2NTE2ODZkZjI3NWY2ZTNiNTc3MTk2M2ExODNhMjE0ZWZiYTM1MjhiM2Zk
https://kernccd-keenan.safecollegessds.com/document/repo/0983a40c-5909-4f0e-b852-1a9a76c70da8
https://www.benchchem.com/product/b7769020#1-dodecanol-safety-and-handling-in-the-lab
https://www.benchchem.com/product/b7769020#1-dodecanol-safety-and-handling-in-the-lab
https://www.benchchem.com/product/b7769020#1-dodecanol-safety-and-handling-in-the-lab
https://www.benchchem.com/product/b7769020#1-dodecanol-safety-and-handling-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7769020?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

